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Compound of Interest

Compound Name: Glyceryl caprylate-caprate

Cat. No.: B1139957 Get Quote

Abstract: This document provides a comprehensive technical overview of Glyceryl Caprylate-
Caprate, a multifunctional ingredient widely used in the cosmetic and personal care industries.

It details the compound's primary biological activities, including its role as an antimicrobial

agent, a skin-conditioning emollient, and a formulation stabilizer. The guide explores the

proposed mechanisms of action for these functions. Furthermore, it consolidates available data

on the cytotoxicity and safety profile of Glyceryl Caprylate-Caprate, drawing from safety

assessments and toxicological studies. Detailed protocols for key experimental assays relevant

to evaluating its bioactivity and cytotoxicity are provided for research and development

professionals.

Introduction
Glyceryl Caprylate/Caprate is a mixed ester composed of glycerin and a combination of

caprylic (C8) and capric (C10) fatty acids. These medium-chain fatty acids are typically derived

from vegetable sources such as coconut or palm kernel oil, making it a popular ingredient in

natural and organic formulations.[1] It is a clear or slightly yellowish, low-viscosity liquid that

serves several functions in cosmetic products, acting as an emollient, emulsifier, and

preservative.[2] Its versatility and favorable safety profile have led to its widespread use in

creams, lotions, serums, and hair care products.[2][3]
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A primary biological function of Glyceryl Caprylate-Caprate is its broad-spectrum antimicrobial

activity. It is particularly effective against gram-positive bacteria and yeasts.[4] This property

allows it to function as a natural preservative booster, enhancing the stability of cosmetic

formulations and reducing the need for traditional preservatives.[5][6] Studies have shown its

efficacy against common microbes such as Staphylococcus aureus and Malassezia species.[7]

[8]

The proposed mechanism of action is the disruption of microbial cell membranes.[6] Due to its

amphiphilic structure, the molecule integrates into the lipid bilayer of the microbial cell

membrane, compromising its integrity. This leads to increased permeability, leakage of

essential intracellular components, and ultimately, cell death.
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Mechanism of Antimicrobial Action
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MTT Assay Workflow
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Broth Microdilution MIC Assay Workflow

Prepare Serial Dilutions
of Compound in 96-well plate

Prepare Standardized
Microbial Inoculum

(0.5 McFarland)

Inoculate all wells
(except negative control)

Incubate plate
18-24h at 37°C

Visually inspect for
turbidity (growth)

Determine MIC value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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